Cas no 1261449-68-6 (2-Chloro-2'-fluoro-3'-methylpropiophenone)

2-Chloro-2'-fluoro-3'-methylpropiophenone is a specialized organic compound featuring a chloro-substituted propiophenone backbone with additional fluoro and methyl substituents on the aromatic ring. This structural configuration imparts unique reactivity, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (methyl) groups enhances its versatility in selective functionalization reactions, such as nucleophilic substitutions or cross-coupling processes. Its well-defined molecular structure ensures consistent performance in synthetic applications, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring optimal stability and purity for research and industrial use.

2-Chloro-2'-fluoro-3'-methylpropiophenone structure

1261449-68-6 structure

Product Name:2-Chloro-2'-fluoro-3'-methylpropiophenone

CAS No:1261449-68-6

MF:C₁₀H₁₀ClFO

MW:200.637205600739

CID:5002988

Update Time:2025-05-28

2-Chloro-2'-fluoro-3'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-2'-fluoro-3'-methylpropiophenone
- Inchi： 1S/C10H10ClFO/c1-6-4-3-5-8(9(6)12)10(13)7(2)11/h3-5,7H,1-2H3
- InChI Key： YKOVDAXXDGDZDJ-UHFFFAOYSA-N
- SMILES： ClC(C)C(C1C=CC=C(C)C=1F)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 195
XLogP3: 3.1
Topological Polar Surface Area: 17.1

2-Chloro-2'-fluoro-3'-methylpropiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010012318-250mg	2-Chloro-2'-fluoro-3'-methylpropiophenone	1261449-68-6	97%	250mg	$494.40	2023-09-03
Alichem	A010012318-500mg	2-Chloro-2'-fluoro-3'-methylpropiophenone	1261449-68-6	97%	500mg	$847.60	2023-09-03
Alichem	A010012318-1g	2-Chloro-2'-fluoro-3'-methylpropiophenone	1261449-68-6	97%	1g	$1445.30	2023-09-03